![molecular formula C60H114N16O12 B022409 Mastoparan MP3 CAS No. 107048-32-8](/img/structure/B22409.png)
Mastoparan MP3
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Overview
Description
Mastoparan MP3 is a peptide derived from the venom of the wasp, Vespula lewisii. It has been found to have a wide range of applications in scientific research due to its unique biochemical and physiological effects.
Mechanism of Action
Mastoparan MP3 acts by binding to and activating G protein-coupled receptors (GPCRs). GPCRs are a large family of proteins that are involved in a wide range of physiological processes, including vision, taste, smell, and hormone regulation. When this compound binds to a GPCR, it causes a conformational change in the receptor that activates downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to activate voltage-gated potassium channels, which are important for regulating the electrical activity of cells. This compound has also been found to stimulate the release of calcium from intracellular stores, which is important for a number of physiological processes, including muscle contraction and neurotransmitter release.
Advantages and Limitations for Lab Experiments
Mastoparan MP3 has a number of advantages for use in lab experiments. It is highly specific in its action, which allows researchers to study specific ion channels and GPCRs with a high degree of precision. This compound is also relatively easy to synthesize, which makes it accessible to a wide range of researchers.
However, there are also some limitations to the use of this compound in lab experiments. It has a relatively short half-life, which means that its effects are transient and may not be suitable for long-term studies. Additionally, this compound can be toxic at high concentrations, which may limit its use in certain experimental settings.
Future Directions
There are a number of future directions for research on Mastoparan MP3. One area of interest is the development of new analogs of this compound with improved pharmacological properties. Another area of interest is the study of this compound in disease models, particularly in the context of neurological disorders. Finally, there is potential for the use of this compound as a therapeutic agent, although further research is needed to explore this possibility.
Conclusion
This compound is a valuable tool for scientific research, with a wide range of applications in the study of ion channels and GPCRs. Its unique biochemical and physiological effects make it a valuable tool for researchers, although there are some limitations to its use. Future research on this compound has the potential to yield important insights into a wide range of physiological processes, and may ultimately lead to the development of new therapeutic agents.
Synthesis Methods
Mastoparan MP3 is synthesized through solid-phase peptide synthesis (SPPS). This method involves the use of a resin-bound amino acid as a starting point, which is then sequentially coupled with other amino acids to form a peptide chain. The resulting peptide is then cleaved from the resin and purified through high-performance liquid chromatography (HPLC).
Scientific Research Applications
Mastoparan MP3 has been found to have a wide range of applications in scientific research. It is commonly used as a tool for studying the structure and function of ion channels, which are important for the regulation of many physiological processes. This compound has been found to activate certain types of ion channels, providing researchers with a valuable tool for studying their properties.
properties
CAS RN |
107048-32-8 |
---|---|
Molecular Formula |
C60H114N16O12 |
Molecular Weight |
1251.6 g/mol |
IUPAC Name |
6-amino-N-[(2S)-6-amino-1-[[(2S,3S)-1-[[(2S)-1-amino-4-methyl-1-oxopentan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-amino-4-methylpentanoyl]amino]hexanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]hexanamide |
InChI |
InChI=1S/C60H114N16O12/c1-15-36(10)48(60(88)73-45(49(65)77)29-33(4)5)76-57(85)44(24-18-21-27-63)72-56(84)43(23-17-20-26-62)70-51(79)39(13)69-59(87)47(31-35(8)9)74-52(80)38(12)66-50(78)37(11)68-58(86)46(30-34(6)7)75-53(81)40(14)67-55(83)42(22-16-19-25-61)71-54(82)41(64)28-32(2)3/h32-48H,15-31,61-64H2,1-14H3,(H2,65,77)(H,66,78)(H,67,83)(H,68,86)(H,69,87)(H,70,79)(H,71,82)(H,72,84)(H,73,88)(H,74,80)(H,75,81)(H,76,85)/t36-,37-,38-,39-,40-,41-,42-,43?,44-,45-,46-,47-,48-/m0/s1 |
InChI Key |
YMMUNCDECKRLBO-NDUJRAGXSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N)NC(=O)[C@H](CCCCN)NC(=O)C(CCCCN)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](CCCCN)NC(=O)[C@H](CC(C)C)N |
SMILES |
CCC(C)C(C(=O)NC(CC(C)C)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCCCN)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CCCCN)NC(=O)C(CC(C)C)N |
Canonical SMILES |
CCC(C)C(C(=O)NC(CC(C)C)C(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCCCN)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(C)NC(=O)C(CC(C)C)NC(=O)C(C)NC(=O)C(CCCCN)NC(=O)C(CC(C)C)N |
sequence |
LKALAALAKKIL |
synonyms |
de-Ile(1)-de-Asn(2)-mastoparan mastoparan MP3 mastoparan, des-Ile(1)-des-Asn(2)- mastoparan, desisoleucyl(1)-desasparagine(2)- |
Origin of Product |
United States |
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